2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone

• Molecular Formula: C20H17N3OS2
• Molecular Weight: 379.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone
• InChI: InChI=1S/C20H17N3OS2/c1-2-23-19(18-8-5-11-25-18)21-22-20(23)26-13-17(24)16-10-9-14-6-3-4-7-15(14)12-16/h3-12H,2,13H2,1H3
• InChI Key: KHLQGTBTBLCMGX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)C2=CC3=CC=CC=C3C=C2)C4=CC=CS4

Description

2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone is a heterocyclic compound featuring a 1,2,4-triazole core substituted at position 4 with an ethyl group and at position 5 with a thiophen-2-yl moiety. The sulfanyl (-S-) group at position 3 links the triazole ring to a 1-naphthalen-2-ylethanone group, which confers steric bulk and aromaticity.

The naphthalenylethanone group distinguishes this compound from simpler phenyl-based analogs, likely enhancing lipophilicity and π-π stacking interactions. Synthesis typically involves S-alkylation of triazole-3-thiol precursors with α-halogenated ketones, followed by purification via recrystallization .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone typically involves multi-step organic reactions. The process begins with the preparation of the thiophene and triazole intermediates, followed by their coupling with a naphthalene derivative. Common reagents used in these reactions include ethyl bromide, thiophene-2-carboxaldehyde, and hydrazine hydrate. The reaction conditions often involve refluxing in solvents such as ethanol or acetonitrile, with catalysts like p-toluenesulfonic acid or sodium acetate .

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to increase yield and reduce costs. This could involve the use of continuous flow reactors, automated synthesis platforms, and greener solvents. The purification of the final product is typically achieved through recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The triazole ring can be reduced under hydrogenation conditions.

Substitution: Electrophilic and nucleophilic substitutions can occur on the naphthalene ring

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and halogenating agents like bromine. The reactions are typically carried out under controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield thiophene sulfoxide, while substitution on the naphthalene ring can introduce various functional groups .

Scientific Research Applications

2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial or anticancer agent.

Medicine: Explored for its pharmacological properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials with specific electronic or optical properties

Mechanism of Action

The mechanism of action of 2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone involves its interaction with various molecular targets. The thiophene and triazole rings can interact with enzymes or receptors, modulating their activity. The compound may also interfere with cellular pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Table 1: Key Structural and Physicochemical Comparisons

Compound Name	Substituents on Triazole Ring	Ketone/Acetyl Group	Molecular Weight (g/mol)	XLogP3	Key Properties/Applications	Reference
Target Compound: 2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone	4-Ethyl, 5-thiophen-2-yl	1-Naphthalen-2-ylethanone	Not reported	~6.6*	High lipophilicity, potential bioactivity
2-[[4-(4-Methylphenyl)-5-(thiophen-2-ylmethyl)-1,2,4-triazol-3-yl]sulfanyl]-1-naphthalen-2-ylethanone	4-(4-Methylphenyl), 5-(thiophen-2-ylmethyl)	1-Naphthalen-2-ylethanone	455.6	6.6	High lipophilicity, experimental use
2-{[4-(4-Bromophenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethan-1-one	4-(4-Bromophenyl), 5-phenyl	1-Phenylethanone	~400 (estimated)	~5.2	Intermediate for secondary alcohols
VUAA-1 (Orco agonist)	4-Ethyl, 5-pyridin-3-yl	N-Acetamide	Not reported	~4.5	Insect oviposition attractant
2-{[5-(4-Chlorophenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-1-phenylethanone	5-(4-Chlorophenyl), 4-(4-methoxyphenyl)	1-Phenylethanone	~430 (estimated)	~5.8	Antimicrobial potential

*Estimated based on structural similarity to .

Key Observations:

The target compound’s ethyl group is weakly electron-donating, while thiophen-2-yl contributes moderate aromaticity and sulfur-based polarity. Halogenated derivatives (e.g., bromophenyl in , chlorophenyl in ) introduce electron-withdrawing effects, which may stabilize the triazole ring but reduce solubility.

Replacement of ketone with acetamide (e.g., VUAA-1 in ) shifts functionality from electrophilic to hydrogen-bonding motifs, altering biological activity.

Lipophilicity and Bioavailability :

• The target compound’s estimated XLogP3 (~6.6) suggests high lipophilicity, comparable to . This property may enhance membrane permeability but limit aqueous solubility.
• Pyridinyl substituents (e.g., VUAA-1 ) reduce lipophilicity (XLogP3 ~4.5) due to nitrogen’s polarity, favoring different pharmacokinetic profiles.

Spectroscopic Characterization

• 1H NMR :
  • The target’s naphthalenyl protons are expected near δ 7.5–8.5 ppm, distinct from phenyl-based analogs (δ 7.0–7.8 ppm) .
  • Methylene protons (-S-CH₂-) in similar compounds appear as doublets of doublets at δ 3.4–4.0 ppm .
• 13C NMR :
  • The ketone carbonyl signal (C=O) is typically deshielded at δ ~193 ppm (e.g., ), while naphthalenyl carbons resonate at δ 125–135 ppm.

Biological Activity

The compound 2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone is a member of the 1,2,4-triazole family, which has garnered significant attention due to its diverse biological activities. This article explores the biological activity of this compound, summarizing relevant research findings, case studies, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{22}N_4OS_2$, with a molecular weight of approximately 386.53 g/mol. The structure features a triazole ring, a thiophenyl group, and a naphthalene moiety, which contribute to its biological properties.

Biological Activities

Research indicates that compounds containing the 1,2,4-triazole moiety exhibit a range of pharmacological effects:

Anticancer Activity

Studies have demonstrated that triazole derivatives can inhibit cancer cell proliferation. For instance:

• Compound Activity : In vitro tests showed that related triazole thiones had significant activity against various cancer cell lines. One study reported IC50 values of 6.2 µM against colon carcinoma (HCT-116) and 27.3 µM against breast cancer (T47D) cells for related triazole compounds .

Antimicrobial Properties

The compound has potential antimicrobial effects:

• Mechanism : Triazoles have been shown to disrupt fungal cell wall synthesis and inhibit bacterial growth through various mechanisms, including enzyme inhibition .

Anti-inflammatory Effects

Compounds in this class also exhibit anti-inflammatory properties:

• Research Findings : Triazole derivatives have been noted for their ability to reduce inflammation markers in experimental models, suggesting their utility in treating inflammatory diseases .

Case Studies and Research Findings

A selection of studies highlights the biological activity of triazole derivatives:

Study	Findings	Reference
Study A	Triazole derivatives showed significant anticancer activity with IC50 values <10 µM against multiple cancer cell lines.
Study B	Compounds demonstrated strong antibacterial activity comparable to standard antibiotics.
Study C	Anti-inflammatory effects were observed in animal models with reduced cytokine levels.

The biological activity of 2-[(4-Ethyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]-1-naphthalen-2-ylethanone can be attributed to several mechanisms:

• Enzyme Inhibition : Many triazoles act as inhibitors of key enzymes involved in disease processes.
• Cell Cycle Disruption : Certain derivatives induce apoptosis in cancer cells by disrupting normal cell cycle progression.
• Reactive Oxygen Species (ROS) Modulation : Some studies suggest that these compounds may modulate oxidative stress pathways.